Cas no 1225716-64-2 (5-(2-aminoethyl)-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 5-(2-aminoethyl)-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 1225716-64-2
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• MDL: MFCD16481993
• CID: 5639320
• PubChem ID: 62565443
• Update Time: 2025-05-23

5-(2-aminoethyl)-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• EN300-2775267
• 5-(2-aminoethyl)-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• 1225716-64-2
• AKOS011856891
• 5-(2-aminoethyl)-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• MDL： MFCD16481993
• Inchi： 1S/C8H11N5O/c1-12-7-6(4-11-12)8(14)13(3-2-9)5-10-7/h4-5H,2-3,9H2,1H3
• InChI Key： RKXUUVJKOVKEIV-UHFFFAOYSA-N
• SMILES： O=C1C2C=NN(C)C=2N=CN1CCN

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 76.5Ų

Additional information on 5-(2-aminoethyl)-1-methyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

5-(2-Aminoethyl)-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one: A Comprehensive Overview

The compound 5-(2-aminoethyl)-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1225716-64-2) is a fascinating molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyrimidines, which have garnered considerable attention due to their diverse biological activities and structural versatility. The pyrazolo[3,4-d]pyrimidine core is a heterocyclic structure that has been extensively studied for its ability to interact with various biological targets, including kinases and other enzymes involved in disease pathways.

Recent studies have highlighted the importance of aminoethyl substituents in modulating the pharmacokinetic properties of such compounds. The presence of the aminoethyl group at the 5-position of the pyrazolo[3,4-d]pyrimidine ring not only enhances solubility but also improves bioavailability. This makes CAS No. 1225716-64-2 a promising candidate for drug development programs targeting chronic diseases such as cancer and neurodegenerative disorders.

One of the most intriguing aspects of this compound is its ability to act as a kinase inhibitor. Kinases are critical enzymes involved in cell signaling pathways, and their dysregulation is often associated with various pathological conditions. Preclinical studies have demonstrated that CAS No. 1225716-64-2 exhibits potent inhibitory activity against several oncogenic kinases, including Aurora kinases and CDKs (cyclin-dependent kinases). This suggests its potential utility in anti-cancer therapies.

In addition to its kinase inhibitory properties, this compound has also shown promise in modulating other therapeutic targets. For instance, recent research has explored its role as a neuroprotective agent, where it demonstrates potential in mitigating oxidative stress and inflammation in neurodegenerative models. The methyl group at position 1 of the pyrazolo[3,4-d]pyrimidine ring plays a crucial role in stabilizing the molecule's conformation, thereby enhancing its bioactivity.

The synthesis of CAS No. 1225716-64-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the pyrazolo[3,4-d]pyrimidine core through cyclization reactions and subsequent functionalization to introduce the aminoethyl and methyl substituents. These steps are optimized to ensure high yield and purity, which are critical for advancing into preclinical studies.

From an analytical standpoint, this compound has been thoroughly characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and MS (mass spectrometry). These analyses confirm the compound's structure and purity, which are essential for reproducible biological testing. The NMR data reveal distinct signals corresponding to the aminoethyl group and the methyl substituent, further corroborating the compound's identity.

Looking ahead, ongoing research is focused on elucidating the exact mechanism of action of CAS No. 1225716-64-2 in cellular systems. Understanding how this compound interacts with its target proteins at a molecular level will be instrumental in refining its therapeutic profile. Collaborative efforts between medicinal chemists and biologists are paving the way for further optimization of this compound's efficacy and safety profiles.

In conclusion, 5-(2-aminoethyl)-1-methyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 1225716-64-2) represents a significant advancement in medicinal chemistry. Its unique structural features and diverse biological activities position it as a valuable tool in drug discovery programs targeting complex diseases. As research continues to unfold, this compound holds immense potential for contributing to innovative therapeutic solutions.